Cas no 55564-13-1 (1,2-Benzenediamine, 4-(2-pyridinyloxy)-)
55564-13-1 structure
Product Name:1,2-Benzenediamine, 4-(2-pyridinyloxy)-
CAS No:55564-13-1
MF:C11H11N3O
MW:201.224541902542
CID:351524
PubChem ID:21482790
Update Time:2025-04-19
1,2-Benzenediamine, 4-(2-pyridinyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediamine, 4-(2-pyridinyloxy)-
- 4-pyridin-2-yloxybenzene-1,2-diamine
- 55564-13-1
- 4-[(Pyridin-2-yl)oxy]benzene-1,2-diamine
- DTXSID50614530
- SCHEMBL11727778
-
- Inchi: 1S/C11H11N3O/c12-9-5-4-8(7-10(9)13)15-11-3-1-2-6-14-11/h1-7H,12-13H2
- InChI Key: RIWCQXTVBRFTCG-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CN=1)C1C=CC(=C(C=1)N)N
Computed Properties
- Exact Mass: 201.09033
- Monoisotopic Mass: 201.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 74.2Ų
Experimental Properties
- PSA: 74.16
1,2-Benzenediamine, 4-(2-pyridinyloxy)- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
55564-13-1 (1,2-Benzenediamine, 4-(2-pyridinyloxy)-) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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